Cas no 581813-21-0 (Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
• CAS No: 581813-21-0
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 1608956
• PubChem ID: 22337617
• Update Time: 2025-04-21

Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,3-difluoro-4-(trifluoromethyl)-
• DTXSID201227035
• 581813-21-0
• SCHEMBL964459
• [2,3-difluoro-4-(trifluoromethyl)phenyl]methanamine
• 2,3-Difluoro-4-(trifluoromethyl)benzenemethanamine
• 2,3-difluoro-4-(trifluoromethyl)benzylamine
• MFCD06212917

• Inchi： 1S/C8H6F5N/c9-6-4(3-14)1-2-5(7(6)10)8(11,12)13/h1-2H,3,14H2
• InChI Key： PEKCLTCAWNBFME-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C=CC=1CN)F

Computed Properties

• Exact Mass: 211.04208
• Monoisotopic Mass: 211.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02